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Compound of Interest

Compound Name: (8-Chlorophenyl)hydrazine

Cat. No.: B1595953

An In-depth Technical Guide to (3-Chlorophenyl)hydrazine: Properties, Synthesis, and
Applications in Drug Discovery

Introduction

(3-Chlorophenyl)hydrazine is a substituted aromatic hydrazine that serves as a pivotal
building block in modern synthetic organic and medicinal chemistry. Valued for the reactive
hydrazine moiety attached to a chlorinated phenyl ring, it is a key precursor for the synthesis of
a wide array of heterocyclic compounds. Its most prominent application lies in the construction
of indole scaffolds via the Fischer indole synthesis, a foundational reaction in the development
of numerous pharmaceutical agents. This guide provides an in-depth exploration of (3-
Chlorophenyl)hydrazine, detailing its chemical identity, synthesis, core reactivity, and
applications, with a focus on its utility for researchers and professionals in drug development.
The compound is most commonly supplied and utilized as its more stable hydrochloride salt, a
distinction that is critical for experimental design and will be addressed herein.

Chemical Identity and Physicochemical Properties

Accurate identification of a chemical entity is fundamental for reproducible research. (3-
Chlorophenyl)hydrazine is primarily available as a free base or as a hydrochloride salt. The
salt form, (3-Chlorophenyl)hydrazine hydrochloride, is generally preferred in laboratory
settings due to its enhanced stability and ease of handling compared to the free base.[1]

Chemical Identifiers
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A summary of the primary identifiers for both the free base and its common hydrochloride salt is

provided below.

(3-Chlorophenyl)hydrazine

(3-Chlorophenyl)hydrazine

Identifier .
(Free Base) Hydrochloride
CAS Number 14763-20-3[2][3][4] 2312-23-4[5][6]
) 1-(3-chlorophenyl)hydrazine
IUPAC Name (3-chlorophenyl)hydrazine[2] )
hydrochloride[5]
Molecular Formula CeH7CIN2[2] CeHsCIl2N2[6]

INChl=1S/C6H7CIN2/c7-5-2-1-

INChl=1S/C6H7CIN2.CIH/c7-5-

InChl 2-1-3-6(4-5)9-8;/h1-
3-6(4-5)9-8/h1-4,9H,8H2[2]
4,9H,8H2;1H[5]
[H+].
SMILES C1=CC(=CC(=C1)CNN[2]

[CI-.NNC1=CC=CC(CI)=C1[7]

Chemical Structures

The molecular structures of the free base and its hydrochloride salt are depicted below.
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Figure 1. Chemical Structures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://cymitquimica.com/cas/2312-23-4/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenyl_hydrazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenyl_hydrazine
https://www.chemsrc.com/en/cas/14763-20-3_602767.html
https://www.chemicalbook.com/msds/3-chlorophenyl-hydrazine.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6fcb42?context=bbe
https://www.scbt.com/p/3-chlorophenylhydrazine-hydrochloride-2312-23-4
https://www.thermofisher.com/order/catalog/product/A14770.30
https://www.benchchem.com/product/b1595953#3-chlorophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/product/b1595953#3-chlorophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/product/b1595953#3-chlorophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/product/b1595953#3-chlorophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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